Cas no 61963-00-6 (3-(4-chlorophenyl)-1H-imidazo[4,5-b]pyridin-2-one)

• Product Name: 3-(4-chlorophenyl)-1H-imidazo[4,5-b]pyridin-2-one
• CAS No: 61963-00-6
• MF: C₁₂H₈ClN₃O
• MW: 245.664421081543
• CID: 462259
• PubChem ID: 4516831
• Update Time: 2025-04-19

3-(4-chlorophenyl)-1H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyridin-2-one, 3-(4-chlorophenyl)-1,3-dihydro-
• 3-(4-chlorophenyl)-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one
• 3-(4-chlorophenyl)-1H-imidazo[4,5-b]pyridin-2-one
• ST50990818
• CHEMBL3245110
• DTXSID60403851
• FT-0750651
• SCHEMBL11556143
• AKOS024360828
• Z2466356943
• EN300-7426872
• 61963-00-6
• 3-(4-chlorophenyl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one

• Inchi： 1S/C12H8ClN3O/c13-8-3-5-9(6-4-8)16-11-10(15-12(16)17)2-1-7-14-11/h1-7H,(H,15,17)
• InChI Key： KLHPWBJQCGZDKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC2C=CC=NC1=2)=O

Computed Properties

• Exact Mass: 245.03574
• Monoisotopic Mass: 245.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles